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Compound Name: d
aci

Cat. No.: B15265526

Get Quote

Executive Summary & Chemical Identity

5-Azaspiro[2.5]octane-1-carboxylic acid is a bicyclic spiro-heterocycle used primarily to
"lock” the conformation of peptide mimetics and kinase inhibitors.[1] By fusing a three-
membered cyclopropane ring to a six-membered piperidine ring at a single carbon (the spiro
junction), this scaffold restricts the flexibility of the piperidine ring while introducing a specific
vector for substituents (via the carboxylic acid) that is distinct from standard proline or pipecolic

acid derivatives.[1]

Chemical Profile
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Property Detail

IUPAC Name 5-Azaspiro[2.5]octane-1-carboxylic acid

1-Carboxy-5-azaspiro[2.5]octane;
Common Synonyms Spiro[cyclopropane-1,4'-piperidine]-2-carboxylic

acid (alternative numbering)

1502287-58-2 (Free acid); 1363382-36-8 (N-
Boc protected)

CAS Number

Molecular Formula CsH13NO:2

Spiro-junction at C3 (cyclopropane) / C4
Key Structural Feature (piperidine); N-atom at position 5.[1][2][3][4][5][6]
[71[8][e1[10][11][12]

Bri Uil Peptidomimetic scaffold; ADAM10/17 inhibitor
rimar ili
y y core; GHSR agonist intermediate.

Discovery & Historical Context

The discovery of the 5-azaspiro[2.5]octane system did not occur as a single "eureka”™ moment
but rather evolved through three distinct waves of medicinal chemistry needs.

Phase I: The Antibiotic Era (1990s)

Early interest in spiro-fused azacycles arose during the "Quinolone Gold Rush” of the 1990s.[1]
Researchers sought to modify the C7-position of fluoroquinolones (like ciprofloxacin) to
overcome resistance and improve Gram-positive coverage.[1]

e The Logic: Replacing the standard piperazine or pyrrolidine side chains with spiro-cyclic
amines increased lipophilicity and altered the spatial projection of the amine, potentially
evading efflux pumps.[1]

e Outcome: While the 6-azaspiro systems were more common in this era (e.g., Trovafloxacin
precursors), the 5-azaspiro variants were synthesized as comparative analogs to test steric
bulk tolerance in the DNA gyrase binding pocket.[1]
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Phase II: The "Sheddase" Inhibitors (2000s-2010s)

The scaffold gained true prominence with the pursuit of selective inhibitors for ADAM10 and
ADAML17 (also known as TACE - TNF-alpha Converting Enzyme).[1] These metalloproteases
("sheddases") are implicated in cancer (HER2 shedding) and inflammation.[1]

o Key Breakthrough: Researchers at companies like Incyte and Pfizer identified that the
hydroxamic acid zinc-binding group (ZBG) needed a rigid linker to achieve selectivity over
broad-spectrum matrix metalloproteinases (MMPSs).[1]

e The Solution: The 5-azaspiro[2.5]octane-1-carboxylic acid served as a rigid "P1/P2 linker."
The cyclopropane ring locked the orientation of the amide bond, while the piperidine nitrogen
allowed for facile diversification of the "cap" group.[1] This led to compounds with nanomolar
potency and improved selectivity profiles compared to flexible linear analogs [1].

Phase lll: GPCRs and Growth Hormone Secretagogues
(2015-Present)

Most recently, the scaffold has been utilized in the optimization of Ghrelin Receptor (GHSR-1a)
agonists.[1]

» Application: In the development of Capromorelin derivatives, the spiro-piperidine core was
used to replace the standard piperidine ring.[1] The gem-dimethyl or spiro-cyclopropyl
modification at the 4-position of the piperidine ring blocks metabolic oxidation (a common
clearance pathway for piperidines), thereby extending the half-life of the drug candidate [2].

[1]

Synthetic Methodology

The synthesis of 5-azaspiro[2.5]octane-1-carboxylic acid is a classic example of carbene
chemistry applied to heterocyclic synthesis.[1] The most robust route involves the Rhodium-
catalyzed cyclopropanation of an exocyclic enecarbamate.

Core Synthesis Protocol
Step 1: Olefination of N-Boc-4-Piperidone
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The synthesis begins with the commercially available N-Boc-4-piperidone.[1] A Wittig reaction
converts the ketone into an exocyclic methylene group.

» Reagents: Methyltriphenylphosphonium bromide (

), Potassium tert-butoxide (
), THE[1]

e Mechanism: Formation of the phosphorus ylide followed by [2+2] cycloaddition and
elimination of triphenylphosphine oxide.[1]

Step 2: Rhodium-Catalyzed Cyclopropanation

This is the critical step that forms the spiro junction. Ethyl diazoacetate (EDA) is generated (or
used as a solution) and decomposed by a Rhodium catalyst in the presence of the alkene.[1]

o Reagents: Ethyl diazoacetate (EDA),

(Rhodium(Il) acetate dimer), DCM.[1]

e Mechanism: The Rhodium carbenoid adds to the exocyclic double bond. Because the alkene
is exocyclic, the resulting spiro-cyclopropane is formed efficiently.[1]

o Stereochemistry: This reaction typically yields a mixture of diastereomers (syn/anti relative to
the Boc group), which are separable by column chromatography.[1]

Step 3: Hydrolysis

The ethyl ester is hydrolyzed to the free carboxylic acid.

o Reagents: LiIOH or NaOH, THF/Water.[1]

Visual Synthesis Workflow (DOT Diagram)

Wittig Reaction | N-Boc-4-Methylene | Cyclopropanation w | Spiro-Ester - Hydrolysis
(Ph3PCH3Br, KOtBu) e piperidine ™| (EDA, Rh2(OAc)4) | Intermediate

5-Azaspiro[2.5]octane-
(LiOH, THF/H20) 1-carboxylic acid

\4

N-Boc-4-Piperidone

\4

Click to download full resolution via product page
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Caption: Figure 1. The standard synthetic route for 5-azaspiro[2.5]octane-1-carboxylic acid
via Rh(Il)-catalyzed cyclopropanation.[1]

Medicinal Chemistry Logic: Why This Scaffold?

The decision to incorporate a 5-azaspiro[2.5]octane moiety is driven by specific
physicochemical and structural requirements.

A. Conformational Restriction (The "Proline Effect")

Unlike a standard 4-substituted piperidine, which can adopt multiple chair conformations, the
spiro-cyclopropane locks the piperidine ring into a specific chair conformer.[1]

» Benefit: This reduces the entropic penalty of binding to the target protein. If the locked
conformation matches the bioactive conformation, potency is significantly increased.[1]

B. Metabolic Blocking

The C4 position of piperidine is a metabolic "hotspot” susceptible to oxidation by Cytochrome
P450 enzymes.

o Benefit: Replacing the C4 hydrogens with a spiro-cyclopropyl ring removes this metabolic
soft spot, often increasing the metabolic half-life (

) and reducing clearance.[1]

C. Vector Projection

The carboxylic acid at position 1 (on the cyclopropane) projects into a unique region of
chemical space compared to a standard piperidine-4-carboxylic acid.[1]

e Angle: The bond angle of the cyclopropane ring (

) forces substituents into a pseudo-equatorial or pseudo-axial orientation that is distinct from
the

geometry of sp3 carbons.[1]

Comparative Data: Scaffold Properties

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15265526/docs?utm_src=pdf-body#the-5-azaspiro-2-5-octane-1-carboxylic-acid-scaffold-technical-guide
https://patents.google.com/patent/WO2011153509A1/en
https://patents.google.com/patent/WO2011153509A1/en
https://patents.google.com/patent/WO2011153509A1/en
https://patents.google.com/patent/WO2011153509A1/en
https://patents.google.com/patent/WO2011153509A1/en
https://patents.google.com/patent/WO2011153509A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-
Piperidine-4- .
Parameter . . Azaspiro[2.5]octan  Advantage
carboxylic acid . ]
e-1-carboxylic acid

Fsp? (Saturation) 1.0 1.0 High (Good solubility)

o ) ] o Higher Potency /
Rigidity Low (Flexible) High (Rigid) o

Selectivity
] - Low (C4 oxidation ) ]
Metabolic Stability k) High (C4 blocked) Longer Half-life
ris

) o Better Membrane

Lipophilicity (cLogP) Low Moderate

Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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